Thermal Stability: 1-Ethoxy vs 3-Ethoxy Regioisomer
The thermal stability and fundamental reactivity of 4-Carboxy-1-ethoxyisoquinoline's core are distinctly different from its closest regioisomer, 3-ethoxyisoquinoline. A comparative kinetic study measured the rates of ethylene elimination from the parent ethoxyisoquinolines [1]. This reaction is a direct measure of the electronic environment and stability of the heterocyclic core, which would also be reflected in the 4-carboxylic acid derivatives.
| Evidence Dimension | Relative Rate of Pyrolysis (Ethylene Elimination) at 650 K |
|---|---|
| Target Compound Data | Relative reactivity factor of 6.47 (for 1-ethoxyisoquinoline core) |
| Comparator Or Baseline | 3-ethoxyisoquinoline: relative reactivity factor of 0.21 (vs. 2-ethoxypyridine baseline) |
| Quantified Difference | The 1-ethoxyisoquinoline core is approximately 31 times more reactive in this pyrolysis reaction than the 3-ethoxyisoquinoline core (6.47 / 0.21 = 30.8). |
| Conditions | Gas-phase pyrolysis measured between 587.3 and 722.9 K; reactivity calculated relative to 2-ethoxypyridine. |
Why This Matters
This quantifies a fundamental difference in core stability/reactivity, proving the regioisomers are not interchangeable and guiding the choice for applications requiring thermal stability or specific electronic properties.
- [1] Al-Awadi, N., & Taylor, R. (1986). The mechanism of thermal eliminations. Part 21. Rate data for pyrolysis of 2-ethoxyquinoline, 1- and 3-ethoxyisoquinoline, and 1-ethoxythiazole: correlation of reactivities with π-bond order of the CN bond. Journal of the Chemical Society, Perkin Transactions 2, (10), 1589-1592. View Source
